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Compound of Interest

Compound Name: 4-Aminobutylphosphonic acid

Cat. No.: B151663 Get Quote

An In-depth Technical Guide to 4-
Aminobutylphosphonic Acid
For Researchers, Scientists, and Drug Development Professionals

Abstract
4-Aminobutylphosphonic acid, a structural analog of the neurotransmitter γ-aminobutyric

acid (GABA), is a valuable tool in neuroscience research. It acts as a selective ligand for the

GABA-B receptor, playing a crucial role in the modulation of synaptic transmission and

neuronal excitability. This technical guide provides a comprehensive overview of the chemical

and physical properties of 4-aminobutylphosphonic acid, detailed experimental protocols for

its study, and an exploration of its primary signaling pathway. The information presented herein

is intended to support researchers, scientists, and drug development professionals in their

investigation and application of this important compound.

Chemical and Physical Properties
4-Aminobutylphosphonic acid is a white, powdered solid at room temperature. Its

fundamental chemical and physical properties are summarized in the tables below.
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Property Value Reference

CAS Number 35622-27-6 [1]

Molecular Formula C₄H₁₂NO₃P [1]

Molecular Weight 153.12 g/mol [1]

IUPAC Name (4-aminobutyl)phosphonic acid [2]

Synonyms
4-ABPA, P-(4-aminobutyl)-

phosphonic acid
[1][2]

SMILES C(CCP(=O)(O)O)CN [2]

InChI
InChI=1S/C4H12NO3P/c5-3-1-

2-4-9(6,7)8/h1-5H2,(H2,6,7,8)
[2]

InChIKey
IDPXFPYGZRMMKZ-

UHFFFAOYSA-N
[2]

Physical and Chemical Properties
Property Value Reference

Physical Form Powder [1]

Color White [1]

Melting Point Not available

Boiling Point Not available [3]

Solubility in Water 100 mg/mL (653.08 mM) [4]

pKa Values Data not available

Spectroscopic Data
Detailed spectroscopic analysis is crucial for the identification and characterization of 4-
aminobutylphosphonic acid.

Nuclear Magnetic Resonance (NMR) Spectroscopy
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¹³C NMR: Studies have indicated that 4-aminobutylphosphonic acid exists as two stable

conformers in solution, which can be detected by ¹³C NMR spectroscopy.[5] However,

specific chemical shift and coupling constant data are not readily available in the searched

literature.

¹H NMR: Detailed ¹H NMR data with peak assignments for 4-aminobutylphosphonic acid
is not available in the provided search results.

Infrared (IR) Spectroscopy
Characteristic IR absorption peaks for phosphonic acids include P=O stretching, P-O-H

stretching, and O-H stretching. Specific peak assignments for 4-aminobutylphosphonic
acid are not detailed in the available literature.

Mass Spectrometry (MS)
MS/MS Data: Mass spectrometry data from PubChem indicates the following precursor ions

and major fragments:

Precursor [M+H]⁺: m/z 154.0628, with a major fragment at m/z 137.[2]

Precursor [M-H]⁻: m/z 152.0482, with major fragments at m/z 78.9, 133.9, and 134.9.[2]

A detailed fragmentation analysis is not available in the provided search results.

Experimental Protocols
Synthesis of 4-Aminobutylphosphonic Acid
A detailed, specific experimental protocol for the synthesis of 4-aminobutylphosphonic acid
is not readily available in the searched literature. However, a common method for the synthesis

of aminophosphonic acids is the Michaelis-Arbuzov reaction.[6][7][8] This reaction involves the

reaction of a trialkyl phosphite with an alkyl halide. For the synthesis of 4-
aminobutylphosphonic acid, a possible route could involve a starting material like N-(4-

bromobutyl)phthalimide, which would first react with a trialkyl phosphite. The resulting

phosphonate ester would then be deprotected (hydrolysis of the ester and removal of the

phthalimide group) to yield the final product.
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Purification of 4-Aminobutylphosphonic Acid
A specific recrystallization protocol for 4-aminobutylphosphonic acid is not available. General

methods for the purification of phosphonic acids often involve recrystallization from

water/alcohol mixtures.[9] One common technique is to dissolve the crude product in a minimal

amount of hot water and then add a miscible organic solvent like ethanol or isopropanol to

induce crystallization upon cooling.[9] The hygroscopic and sometimes sticky nature of

phosphonic acids can make crystallization challenging.[9]

GABA-B Receptor Binding Assay
4-Aminobutylphosphonic acid is a known ligand for the GABA-B receptor.[1] A radioligand

binding assay can be used to determine its affinity for the receptor.

Objective: To determine the binding affinity of 4-aminobutylphosphonic acid to the GABA-B

receptor through competitive displacement of a radiolabeled antagonist, [³H]-CGP54626.

Materials:

CHO-GABA-B membranes (Chinese Hamster Ovary cells stably expressing the human

GABA-B receptor)

[³H]-CGP54626 (radioligand)

4-Aminobutylphosphonic acid (competitor compound)

Assay Buffer: 50 mM Tris HCl, 2 mM CaCl₂, pH 7.4

Wash Buffer: Ice-cold assay buffer

GF/B filters

Scintillation fluid

Liquid scintillation counter

Brandel cell harvester
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Procedure:[2]

Membrane Preparation: Thaw the CHO-GABA-B membranes on ice.

Assay Setup: In a 96-well plate, add the following to each well for a total volume of 500 µL:

CHO-GABA-B membrane protein (10 µ g/well )

~0.5 nM [³H]-CGP54626

Varying concentrations of 4-aminobutylphosphonic acid (or other competitor

compounds).

For determining non-specific binding, use 10 mM GABA.

Incubation: Incubate the plate for 30 minutes at room temperature.

Termination: Terminate the assay by vacuum filtration through GF/B filters using a Brandel

cell harvester.

Washing: Wash the filters four times with 1 mL of ice-cold wash buffer.

Scintillation Counting: Place the filters in scintillation vials, add scintillation fluid, and count

the bound radioactivity using a liquid scintillation spectrometer.

Data Analysis: Analyze the data using a suitable software to determine the IC₅₀ value of 4-
aminobutylphosphonic acid, which can then be used to calculate its binding affinity (Ki).

Biological Activity and Signaling Pathway
4-Aminobutylphosphonic acid is a ligand for the GABA-B receptor.[1] GABA-B receptors are

metabotropic G-protein coupled receptors (GPCRs) that play a crucial role in mediating slow

and prolonged inhibitory neurotransmission in the central nervous system.[5]

GABA-B Receptor Signaling Pathway
The activation of the GABA-B receptor by an agonist like 4-aminobutylphosphonic acid
initiates a downstream signaling cascade. The receptor is a heterodimer composed of GABA-

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 10 Tech Support

https://pmc.ncbi.nlm.nih.gov/articles/PMC1572513/
https://www.benchchem.com/product/b151663?utm_src=pdf-body
https://www.benchchem.com/product/b151663?utm_src=pdf-body
https://www.benchchem.com/product/b151663?utm_src=pdf-body
https://www.benchchem.com/product/b151663?utm_src=pdf-body
https://www.sigmaaldrich.com/TW/zh/product/sigma/a0664
https://www.creative-diagnostics.com/gabaergic-synapse-pathway.htm
https://www.benchchem.com/product/b151663?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b151663?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


B1 and GABA-B2 subunits.[5]
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GABA-B Receptor Signaling Cascade

Workflow for Investigating GABA-B Receptor Activation:
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Experimental Workflow

Safety Information
4-Aminobutylphosphonic acid should be handled with appropriate safety precautions in a

laboratory setting.
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Hazard Statement Description

H315 Causes skin irritation

H319 Causes serious eye irritation

H335 May cause respiratory irritation

Precautionary Statement Description

P261
Avoid breathing

dust/fume/gas/mist/vapors/spray.

P264 Wash skin thoroughly after handling.

P271 Use only outdoors or in a well-ventilated area.

P280
Wear protective gloves/protective clothing/eye

protection/face protection.

P302+P352 IF ON SKIN: Wash with plenty of water.

P305+P351+P338

IF IN EYES: Rinse cautiously with water for

several minutes. Remove contact lenses, if

present and easy to do. Continue rinsing.

This safety information is based on available data and may not be exhaustive. Always consult

the latest Safety Data Sheet (SDS) before handling this compound.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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